Cas no 1353983-03-5 (2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol)

• Product Name: 2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol
• CAS No: 1353983-03-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD21092278
• CID: 2156158
• PubChem ID: 20593213
• Update Time: 2025-06-29

2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-piperidin-4-yloxy)-ethanol
• 2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol

• MDL： MFCD21092278
• Inchi： 1S/C8H17NO2/c1-9-4-2-8(3-5-9)11-7-6-10/h8,10H,2-7H2,1H3
• InChI Key： MBUGVOPCRLBUQR-UHFFFAOYSA-N
• SMILES： C(O)COC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol

2-[(1-Methylpiperidin-4-yl)oxy]ethan-1-ol: A Comprehensive Overview

2-[(1-Methylpiperidin-4-yl)oxy]ethan-1-ol, also known by its CAS No. 1353983-03-5, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of secondary alcohols and features a piperidine ring with a methyl substituent, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in drug development, materials science, and environmental chemistry, underscoring its importance in modern research.

The molecular structure of 2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol consists of a piperidine ring substituted with a methyl group at the 1-position and an ethoxy group at the 4-position. This arrangement imparts the compound with unique physical and chemical properties. The piperidine ring contributes to its stability, while the ethoxy group enhances its solubility in polar solvents. These characteristics make it an ideal candidate for use in pharmaceutical formulations and as a precursor in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol. Researchers have developed novel catalytic methods that improve yield and reduce reaction times, making it more accessible for large-scale production. These methods often involve the use of transition metal catalysts or enzymatic processes, which are environmentally friendly and cost-effective.

In terms of applications, 2-(1-methylpiperidin-4-yloxy)ethanol has found utility in several fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis.

The environmental impact of CAS No. 1353983-03-based compounds has been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are needed to assess its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 2-(1-methylpiperidin-4-yloxy)ethanol is a multifaceted compound with promising applications across various disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.